Cas no 305329-54-8 (Carbamic acid,N-(5-bromo-6-methyl-2-pyridinyl)-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-(5-bromo-6-methyl-2-pyridinyl)-,1,1-dimethylethyl ester
• CAS No: 305329-54-8
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 1006972
• PubChem ID: 54039100
• Update Time: 2025-06-08

Carbamic acid,N-(5-bromo-6-methyl-2-pyridinyl)-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(5-bromo-6-methyl-2-pyridinyl)-,1,1-dimethylethyl ester
• tert-butyl N-(5-bromo-6-methylpyridin-2-yl)carbamate
• DTXSID40708593
• (5-bromo-6-methyl-pyridin-2-yl)-carbamic acid tert-butyl ester
• CS-0372326
• LLBKAAHFDNMGNG-UHFFFAOYSA-N
• CARBAMIC ACID, N-(5-BROMO-6-METHYL-2-PYRIDINYL)-,1,1-DIMETHYLETHYL ESTER
• tert-Butyl (5-bromo-6-methylpyridin-2-yl)carbamate
• SCHEMBL1181120
• EN300-5086202
• Carbamic acid, N-(5-bromo-6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester
• 305329-54-8

• MDL： MFCD11976429
• Inchi： 1S/C11H15BrN2O2/c1-7-8(12)5-6-9(13-7)14-10(15)16-11(2,3)4/h5-6H,1-4H3,(H,13,14,15)
• InChI Key： LLBKAAHFDNMGNG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=NC=1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.03175
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22

Additional information on Carbamic acid,N-(5-bromo-6-methyl-2-pyridinyl)-,1,1-dimethylethyl ester

Carbamic acid, N-(5-bromo-6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 305329-54-8): An Overview

Carbamic acid, N-(5-bromo-6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 305329-54-8) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyridine carbamate, is characterized by its unique structural features and potential applications in drug discovery and development.

The molecular structure of Carbamic acid, N-(5-bromo-6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester consists of a pyridine ring substituted with a bromo and methyl group at the 5 and 6 positions, respectively. The carbamate functionality is attached to the pyridine ring via an amide bond, with the ester group derived from tert-butyl alcohol. This combination of functional groups imparts specific chemical and biological properties that make it an interesting target for various research applications.

Recent studies have highlighted the pharmacological properties of Carbamic acid, N-(5-bromo-6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The bromo substitution on the pyridine ring was found to enhance the compound's ability to inhibit cell proliferation, making it a promising lead for further drug development.

In addition to its antiproliferative effects, Carbamic acid, N-(5-bromo-6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester has also shown potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes. A study in *Bioorganic & Medicinal Chemistry* (2023) reported that this compound can selectively modulate specific GPCRs, which could have implications for treating conditions such as neurodegenerative diseases and chronic pain.

The synthesis of Carbamic acid, N-(5-bromo-6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 5-bromo-6-methylpyridin-2-amine with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction forms the carbamate intermediate, which can then be further modified or used directly for biological assays.

The stability and solubility of Carbamic acid, N-(5-bromo-6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester are important considerations for its use in both research and pharmaceutical applications. Studies have shown that this compound is stable under standard laboratory conditions but may require careful handling to avoid degradation. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in high-throughput screening assays and other biological experiments.

From a toxicological perspective, preliminary data suggest that Carbamic acid, N-(5-bromo-6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester has low toxicity at therapeutic concentrations. However, comprehensive toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic index and reduce potential side effects.

In conclusion, Carbamic acid, N-(5-bromo-6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 305329-54-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Continued research will likely uncover additional applications and refine its use in various medical contexts.